- Synthesis and SAR exploration of dinapsoline analogues, Bioorganic & Medicinal Chemistry, 2004, 12(4), 715-734
Cas no 90721-35-0 (5-Bromoisoquinolin-8-amine)
5-Bromoisoquinolin-8-amine structure
Product Name:5-Bromoisoquinolin-8-amine
CAS No:90721-35-0
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD09261047
CID:61435
PubChem ID:16218302
Update Time:2024-10-26
5-Bromoisoquinolin-8-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromoisoquinolin-8-ylamine
- 5-Bromoisoquinolin-8-amine
- 5-Bromo-8-aminoquinoline
- 5-Bromo-isoquinolin-8-ylamine
- 8-Amino-5-bromoisoquinoline
- 5-Bromo-8-isoquinolinamine
- 5-Bromo-8-isoquinolineamine
- 8-ISOQUINOLINAMINE, 5-BROMO-
- PubChem20332
- 5- Bromoisoquinolin-8-amine
- BTFXYVXBWMRHIB-UHFFFAOYSA-N
- 8-AMINO-5-BROMISOQUINOLINE
- EBD24052
- 5-BROMO-8-AMINOISOQUINOLINE
- BCP01514
- 5-Bromo-8-isoquinolinamine (ACI)
- Isoquinoline, 8-amino-5-bromo- (7CI)
- AC-9426
- J-517168
- MFCD09261047
- CHEMBL4848146
- 90721-35-0
- AB50046
- AKOS005256533
- EN300-174570
- CS-0037082
- 8-Amino-5-bromoisoquinoline, 90%
- SY065639
- BDBM50578093
- DTXSID50584865
- SCHEMBL246823
- TS-03182
-
- MDL： MFCD09261047
- Inchi： 1S/C9H7BrN2/c10-8-1-2-9(11)7-5-12-4-3-6(7)8/h1-5H,11H2
- InChI Key： BTFXYVXBWMRHIB-UHFFFAOYSA-N
- SMILES： BrC1C2C(=CN=CC=2)C(N)=CC=1
Computed Properties
- Exact Mass: 221.97900
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.1
Experimental Properties
- Density: 1.649
- Melting Point: 186-190 °C
- Boiling Point: 370.3°C at 760 mmHg
- Flash Point: 177.7 °C
- Refractive Index: 1.732
- PSA: 38.91000
- LogP: 3.16070
5-Bromoisoquinolin-8-amine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H319
- Warning Statement： P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 25-36
- Safety Instruction： 26-45
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD103021)
- Risk Phrases：R25; R36
5-Bromoisoquinolin-8-amine Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromoisoquinolin-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A594525-100mg |
8-Amino-5-bromoisoquinoline |
90721-35-0 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A594525-250mg |
8-Amino-5-bromoisoquinoline |
90721-35-0 | 250mg |
$ 69.00 | 2023-04-19 | ||
| TRC | A594525-500mg |
8-Amino-5-bromoisoquinoline |
90721-35-0 | 500mg |
$ 98.00 | 2023-04-19 | ||
| TRC | A594525-1g |
8-Amino-5-bromoisoquinoline |
90721-35-0 | 1g |
$ 110.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DG817-200mg |
5-Bromoisoquinolin-8-amine |
90721-35-0 | 98% | 200mg |
177.0CNY | 2021-07-15 | |
| Chemenu | CM110999-1g |
5-bromoisoquinolin-8-amine |
90721-35-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM110999-5g |
5-bromoisoquinolin-8-amine |
90721-35-0 | 95% | 5g |
$140 | 2024-07-20 | |
| Apollo Scientific | OR40222-1g |
8-Amino-5-bromoisoquinoline |
90721-35-0 | 1g |
£16.00 | 2025-02-20 | ||
| abcr | AB272369-1 g |
8-Amino-5-bromoisoquinoline; 98% |
90721-35-0 | 1 g |
€135.50 | 2023-07-20 | ||
| abcr | AB272369-5 g |
8-Amino-5-bromoisoquinoline; 98% |
90721-35-0 | 5 g |
€356.50 | 2023-07-20 |
5-Bromoisoquinolin-8-amine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Iron , Ammonium chloride Solvents: Methanol , Water ; 3 h, reflux
Reference
5-Bromoisoquinolin-8-amine Raw materials
5-Bromoisoquinolin-8-amine Preparation Products
5-Bromoisoquinolin-8-amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
90721-35-0 (5-Bromoisoquinolin-8-amine) Related Products
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- 16552-65-1(4-Bromoisoquinolin-5-amine)
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- 50358-39-9(6-Bromoquinolin-5-amine)
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